Cas no 112888-56-9 (5-(N-tert-butoxycarbonyl-N-methylamino)picolinic acid)

• Product Name: 5-(N-tert-butoxycarbonyl-N-methylamino)picolinic acid
• CAS No: 112888-56-9
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 6142358
• PubChem ID: 18360085
• Update Time: 2025-07-21

5-(N-tert-butoxycarbonyl-N-methylamino)picolinic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6509193
• 5-((tert-Butoxycarbonyl)(methyl)amino)picolinic acid
• 112888-56-9
• WNYZSTMTJJFLMC-UHFFFAOYSA-N
• 5-(N-tert-butoxycarbonyl-N-methylamino)picolinic acid
• 5-{[(tert-butoxy)carbonyl](methyl)amino}pyridine-2-carboxylic acid
• SCHEMBL7790318
• A1-39817

• Inchi： 1S/C12H16N2O4/c1-12(2,3)18-11(17)14(4)8-5-6-9(10(15)16)13-7-8/h5-7H,1-4H3,(H,15,16)
• InChI Key： WNYZSTMTJJFLMC-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=NC(C(=O)O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.7Ų

Additional information on 5-(N-tert-butoxycarbonyl-N-methylamino)picolinic acid

Comprehensive Overview of 5-(N-tert-butoxycarbonyl-N-methylamino)picolinic acid (CAS 112888-56-9)

5-(N-tert-butoxycarbonyl-N-methylamino)picolinic acid (CAS 112888-56-9) is a specialized picolinic acid derivative widely utilized in pharmaceutical and agrochemical research. This compound features a tert-butoxycarbonyl (Boc) protecting group and a methylamino moiety, making it a versatile intermediate for synthesizing complex molecules. Its unique structure enables applications in peptide coupling, drug discovery, and bioconjugation, aligning with current trends in small-molecule therapeutics and precision chemistry.

The growing demand for Boc-protected intermediates like CAS 112888-56-9 reflects the surge in targeted drug development and covalent inhibitor design. Researchers frequently search for "Boc-picolinic acid applications" or "how to deprotect Boc groups," highlighting its relevance in organic synthesis optimization. This compound’s stability under acidic conditions and compatibility with solid-phase peptide synthesis (SPPS) further enhance its utility in high-throughput screening platforms.

From a structural perspective, the picolinic acid scaffold in CAS 112888-56-9 contributes to metal chelation properties, a feature exploited in catalysis and bioimaging probe design. Recent studies explore its role in antibody-drug conjugates (ADCs), addressing the industry’s focus on next-generation biotherapeutics. Keywords such as "picolinic acid derivatives in medicine" and "Boc-amine reactivity" frequently appear in scientific literature, underscoring its interdisciplinary importance.

Quality control of 5-(N-tert-butoxycarbonyl-N-methylamino)picolinic acid involves rigorous HPLC purity analysis and NMR characterization, critical for ensuring reproducibility in preclinical studies. The compound’s logP and solubility profile are often discussed in forums about "improving drug-like properties," making it a case study for molecular property optimization. Its compatibility with cross-coupling reactions also positions it as a key player in fragment-based drug discovery.

In agrochemical contexts, derivatives of CAS 112888-56-9 are investigated for plant growth regulation, tapping into the demand for sustainable crop protection solutions. Searches like "picolinic acid herbicides" or "Boc-protected agro-intermediates" reveal its potential beyond pharmaceuticals. The compound’s low toxicity profile and biodegradability align with green chemistry principles, a major focus in contemporary research.

Future directions for this compound include photopharmacology and proteolysis-targeting chimeras (PROTACs), where its modifiable functional groups enable precise molecular editing. As the scientific community prioritizes AI-driven molecular design, CAS 112888-56-9 serves as a benchmark for computational chemistry validation, bridging theoretical models with experimental data.